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Compound of Interest

Compound Name: L-Norleucine-d9

Cat. No.: B12412431

Introduction

L-Norleucine-d9 is a deuterated form of L-Norleucine, a non-proteinogenic amino acid that is
an isomer of leucine. The strategic replacement of nine hydrogen atoms with their heavier
isotope, deuterium, makes L-Norleucine-d9 a valuable tool for researchers, particularly in the
fields of analytical chemistry, drug metabolism, and pharmacokinetic (DMPK) studies. This
guide details the core molecular properties of L-Norleucine-d9 and provides a comparison with
its non-deuterated counterpart.

Core Molecular Properties

The fundamental difference between L-Norleucine-d9 and L-Norleucine lies in their isotopic
composition, which directly influences their molecular weights. Deuterium (2H or D) possesses
a neutron in its nucleus, unlike the more common protium (*H) isotope of hydrogen. This results
in a higher atomic mass for deuterium, and consequently, a greater molecular weight for the
deuterated molecule.

This mass difference is critical for its application as an internal standard in mass spectrometry-
based analyses. When mixed with a biological sample, L-Norleucine-d9 behaves almost
identically to the endogenous L-Norleucine during sample preparation and chromatographic
separation. However, due to its increased mass, it can be distinguished by the mass
spectrometer, allowing for precise and accurate quantification of the non-deuterated analyte.

Quantitative Data Summary
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The molecular formula and weight are key identifiers for these compounds. The substitution of
nine hydrogen atoms with deuterium atoms results in a significant and measurable increase in

mass.
Property L-Norleucine L-Norleucine-d9
Molecular Formula CeH13NO2[1][2][3] CeHaDoaNO2[4][5][6]
Molecular Weight 131.17 g/mol [1][2][7] 140.23 g/mol [4][5][8]1[9]
CAS Number 327-57-1[1][2] 1331889-36-1[4][5][9]

Methodology for Determining Molecular Properties

The molecular formula of a compound is determined by its constituent atoms. L-Norleucine
consists of 6 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. In L-
Norleucine-d9, nine of these hydrogen atoms, specifically those on the terminal butyl group,
are replaced with deuterium.

The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.

o L-Norleucine: (6 x Atomic Weight of C) + (13 x Atomic Weight of H) + (1 x Atomic Weight of
N) + (2 x Atomic Weight of O)

e L-Norleucine-d9: (6 x Atomic Weight of C) + (4 x Atomic Weight of H) + (9 x Atomic Weight
of D) + (1 x Atomic Weight of N) + (2 x Atomic Weight of O)

The use of the atomic weight of deuterium (approx. 2.014 amu) instead of protium (approx.
1.008 amu) for the nine labeled positions accounts for the higher molecular weight of L-
Norleucine-d9.

Visualizing the Isotopic Relationship

The following diagram illustrates the structural relationship between L-Norleucine and its
deuterated isotopologue, L-Norleucine-d9. The diagram highlights the specific location of the
deuterium labeling on the aliphatic side chain.
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Caption: Relationship between L-Norleucine and L-Norleucine-d9.

Applications in Research

The primary application of L-Norleucine-d9 is as an internal standard for quantitative analysis
by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS)[9]. Its use is crucial in:

o Metabolomics: To accurately measure the concentration of L-Norleucine in complex
biological matrices like plasma, urine, or tissue extracts.

o Pharmacokinetic Studies: When L-Norleucine is investigated as a potential therapeutic agent
or biomarker, the deuterated standard allows for precise tracking of its absorption,
distribution, metabolism, and excretion (ADME) profile[6].

« Clinical Diagnostics: In newborn screening or other clinical tests where amino acid levels are
monitored, L-Norleucine-d9 can serve as a reliable standard for quantifying endogenous L-
Norleucine[9].

In summary, L-Norleucine-d9 is an indispensable tool for researchers and scientists, enabling
accurate and reproducible quantification of its non-deuterated counterpart in a variety of
scientific and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

